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Compound of Interest

Compound Name: orciprenaline sulfate

CAS No.: 145020-68-4

Cat. No.: B1175037

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the principles and

methodologies for developing and evaluating pulsatile drug delivery systems for orciprenaline
sulfate, primarily for the chronotherapeutic treatment of nocturnal asthma.

Introduction to Pulsatile Drug Delivery for
Orciprenaline Sulfate
Orciprenaline sulfate is a beta-2 adrenergic receptor agonist used as a bronchodilator for the

treatment of asthma.[1][2] The symptoms of nocturnal asthma typically worsen in the early

morning hours, creating a need for a drug delivery system that can release the medication after

a predetermined lag time to coincide with the onset of symptoms.[3][4][5] Pulsatile drug

delivery systems (PDDS) are designed to achieve this by releasing the drug rapidly and

completely after a specific lag time, thereby offering a chronotherapeutic approach to managing

nocturnal asthma.[3][6][7]
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The primary goal for a pulsatile system of orciprenaline sulfate is to administer the dosage

form at bedtime, with the drug release occurring 4-6 hours later to counteract the early morning

bronchoconstriction.[2][4] This approach enhances patient compliance and therapeutic efficacy.

[3]

Signaling Pathway of Orciprenaline
Orciprenaline acts as a selective beta-2 adrenergic receptor agonist. Its mechanism of action

involves the relaxation of bronchial smooth muscle, leading to bronchodilation.
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Orciprenaline's mechanism of action.
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Formulation Strategies for Pulsatile Delivery
Several formulation strategies can be employed to achieve a pulsatile release of orciprenaline
sulfate. A common approach involves a core tablet containing the drug, which is then coated

with one or more layers to control the drug release.[8][9]

Core Tablet Formulation
The core tablet is typically formulated for immediate release once the outer protective layers

are breached.

Table 1: Representative Core Tablet Formulations for Orciprenaline Sulfate[8][9]

Ingredient Formulation F1 (%) Formulation F2 (%) Function

Orciprenaline Sulfate 10 10
Active Pharmaceutical

Ingredient

Microcrystalline

Cellulose
65 60 Diluent/Binder

Sodium Starch

Glycolate
5 - Superdisintegrant

Croscarmellose

Sodium
- 10 Superdisintegrant

Magnesium Stearate 1 1 Lubricant

Talc 1 1 Glidant

Lactose 18 18 Diluent

Pulsatile Release Coating
The lag time before drug release is controlled by a coating system. This can be a pH-sensitive

polymer, a swellable hydrogel, or a rupturable layer.

Table 2: Coating Compositions for Pulsatile Release[8][9]
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Coating System Polymer(s) Mechanism Typical Lag Time

pH-Sensitive
Eudragit S-100,

Eudragit L-100

Dissolves at higher pH

in the intestine
4-6 hours

Time-Dependent HPMC, Ethylcellulose
Swells and/or erodes

over time
5-7 hours

Rupturable Eudragit RSPO/RLPO

Swelling of core

causes the coat to

rupture

4-6 hours

Experimental Protocols
Protocol 1: Preparation of Orciprenaline Sulfate Core
Tablets (Direct Compression)
This protocol outlines the direct compression method for preparing the core tablets.

Start Dispensing of
Raw Materials

Sieving through
#40 mesh Blending (15 min)

Lubrication with
Magnesium Stearate

and Talc (5 min)

Compression into
Core Tablets End
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Workflow for core tablet preparation.

Methodology:

Dispensing: Accurately weigh all the excipients and the active pharmaceutical ingredient

(Orciprenaline Sulfate) as per the formulation table.

Sieving: Pass all ingredients (except lubricants) through a #40 mesh sieve to ensure

uniformity.

Blending: Blend the sifted powders in a suitable blender for 15 minutes to achieve a

homogenous mixture.
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Lubrication: Add magnesium stearate and talc to the blend and mix for an additional 5

minutes.

Compression: Compress the final blend into tablets using a rotary tablet press with

appropriate tooling.

Protocol 2: Coating of Core Tablets for Pulsatile Release
This protocol describes the application of a pH-sensitive coating to the core tablets.

Methodology:

Coating Solution Preparation:

Dissolve the Eudragit polymer (e.g., Eudragit S-100) in a suitable solvent system (e.g.,

isopropyl alcohol and acetone).

Add a plasticizer (e.g., dibutyl phthalate) and an anti-adherent (e.g., talc) to the solution

and stir until a uniform dispersion is formed.

Coating Process:

Place the core tablets in a coating pan.

Spray the coating solution onto the rotating tablet bed at a controlled rate.

Ensure uniform drying of the tablets between spray cycles by supplying warm air.

Continue the process until the desired weight gain (coating thickness) is achieved.

Drying: Dry the coated tablets in a hot air oven at 40-50°C for 2-4 hours to remove residual

solvents.

Protocol 3: In Vitro Drug Release Study
This protocol is for evaluating the pulsatile release profile of the coated tablets.
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In vitro dissolution testing workflow.

Methodology:

Apparatus Setup: Use a USP Dissolution Apparatus II (Paddle method) maintained at 37 ±

0.5°C with a paddle speed of 50 rpm.
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Acid Stage: Place the tablet in 900 mL of 0.1 N HCl (pH 1.2) for 2 hours to simulate gastric

conditions.[10]

Buffer Stage: After 2 hours, change the dissolution medium to 900 mL of phosphate buffer

(pH 6.8 or 7.4) to simulate intestinal conditions.[10][11]

Sampling: Withdraw aliquots of the dissolution medium at predetermined time intervals and

replace with an equal volume of fresh medium.

Analysis: Filter the samples and analyze the concentration of orciprenaline sulfate using a

UV-Visible spectrophotometer at its λmax.

Data Analysis: Calculate the cumulative percentage of drug released at each time point.

Expected Results and Data Presentation
The in vitro dissolution studies are expected to show a distinct lag time with minimal drug

release in the acidic medium, followed by a rapid and complete drug release in the buffer

medium.

Table 3: Representative In Vitro Dissolution Data for a Pulsatile Orciprenaline Sulfate
Formulation

Time (hours) Cumulative % Drug Release (Mean ± SD)

1 1.2 ± 0.3

2 2.5 ± 0.5

3 3.1 ± 0.6

4 4.0 ± 0.8

5 85.2 ± 2.1

6 98.7 ± 1.5

Conclusion
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The development of a pulsatile drug delivery system for orciprenaline sulfate using pH-

sensitive polymers is a viable strategy for the chronotherapy of nocturnal asthma.[8][9] The

protocols outlined provide a framework for the formulation and evaluation of such a system.

Further in vivo studies would be necessary to establish a reliable in vitro-in vivo correlation.[12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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